Cas no 38245-38-4 (Neodymium carbonate)

• Product Name: Neodymium carbonate
• CAS No: 38245-38-4
• MF: C₃H₂Nd₂O₁₀
• MW: 486.521993160248
• MDL: MFCD00150426
• CID: 89294
• PubChem ID: 217202
• Update Time: 2025-06-08

Neodymium carbonate Chemical and Physical Properties

Names and Identifiers

• Neodymium carbonate
• Neodymium carbonate hydrate
• Neodymium(III) carbonate hydrate
• Neodymium Carbonate Octahydrate
• neodymium(3+),tricarbonate,hydrate
• neodymium(3+);tricarbonate;hydrate
• MFCD00150426
• DTXSID00191644
• Carbonic acid, neodymium(3+) salt (3:2), hydrate
• Neodymium carbonate (2:3) hydrate
• 38245-38-4
• FT-0639446
• CZXBEKQIOBCHSG-UHFFFAOYSA-H
• DB-049256
• DINEODYMIUM(3+) HYDRATE TRICARBONATE

• MDL： MFCD00150426
• Inchi： 1S/3CH2O3.2Nd.H2O/c3*2-1(3)4;;;/h3*(H2,2,3,4);;;1H2/q;;;2*+3;/p-6
• InChI Key： CZXBEKQIOBCHSG-UHFFFAOYSA-H
• SMILES： [Nd+3].[Nd+3].[O-]C(=O)[O-].[O-]C(=O)[O-].[O-]C(=O)[O-].O

Computed Properties

• Exact Mass: 481.78000
• Monoisotopic Mass: 481.78
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 191A^2

Experimental Properties

• Color/Form: Light pink or lavender crystalline powder, belonging to orthorhombic system
• Density: 1.3±0.1 g/cm3
• Melting Point: 114 °C(lit.)
• Boiling Point: 333.6 °C at 760 mmHg
• Flash Point: 169.8 °C
• Water Partition Coefficient: Insoluble in water, moderately soluble in strong mineral acids.
• PSA: 198.80000
• LogP: -7.40530
• Solubility: Soluble in acid, insoluble in water

Neodymium carbonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：FG1960000
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Organic carbonic acids
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds